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Compound of Interest

Compound Name: 3,4-Diiodobenzoic acid

Cat. No.: B1346090

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Diiodobenzoic acid is a halogenated aromatic carboxylic acid. Its structure, featuring a
benzoic acid core with two iodine atoms at the 3 and 4 positions, makes it a compound of
interest in synthetic chemistry and potentially in the development of novel therapeutic agents.
This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,4-diiodobenzoic acid, outlines general experimental protocols for its synthesis
and characterization, and explores its potential applications by drawing parallels with related
compounds. While specific biological data for 3,4-diiodobenzoic acid is limited in current
literature, this document aims to provide a foundational resource for researchers interested in

this molecule.

Core Properties of 3,4-Diiodobenzoic Acid

The fundamental properties of 3,4-diiodobenzoic acid are summarized below. This data is
essential for its handling, characterization, and application in a research setting.
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Property Value

CAS Number 35674-20-5[1][2][3][4]
Molecular Formula C7Hal202[1][2][3]

Molecular Weight 373.91 g/mol [1][3][5]

IUPAC Name 3,4-diiodobenzoic acid[2]
Synonyms Benzoic acid, 3,4-diiodo-[1][2]

Synthesis and Purification

While a specific, detailed protocol for the synthesis of 3,4-diiodobenzoic acid is not readily
available in the surveyed literature, a general methodology for the di-iodination of benzoic acid
derivatives can be adapted. The following is a generalized experimental protocol based on
methods for similar compounds.

General Synthesis Protocol: lodination of a Benzoic
Acid Derivative

This protocol outlines the key steps for the synthesis of di-iodinated benzoic acids.[2]

Materials:

Starting benzoic acid derivative

Suitable solvent (e.g., concentrated sulfuric acid)

lodinating reagent (e.g., a mixture of iodine and an oxidizing agent like sodium periodate)

Deionized water

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve the starting benzoic acid derivative in a
suitable solvent.[2]

Addition of lodinating Agent: Slowly add the iodinating reagent to the solution while
maintaining a controlled temperature.[2]

Reaction Monitoring: Stir the reaction mixture for a specified time, monitoring the progress by
thin-layer chromatography (TLC).[2]

Workup: Upon completion, pour the reaction mixture into ice-water to precipitate the crude
product.[2]

Isolation and Purification: Collect the crude product by filtration, wash it with water, and then
purify it by recrystallization from an appropriate solvent system, such as an ethanol/water
mixture.[2]
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A generalized workflow for the synthesis and purification of di-iodinated benzoic acids.

Analytical Characterization

The structural confirmation and purity assessment of 3,4-diiodobenzoic acid would rely on
standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are crucial for confirming the substitution pattern on the aromatic
ring. A small amount of the sample would be dissolved in a deuterated solvent (e.g., DMSO-ds
or CDCIs) for analysis.[2] The chemical shifts, integration, and coupling patterns of the protons
and carbons would provide definitive structural information.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. For 3,4-
diiodobenzoic acid, the molecular ion peak would be expected around m/z 373.91.

Potential Applications and Biological Context

Direct research on the biological activity and applications of 3,4-diiodobenzoic acid is limited.
However, the broader class of iodinated benzoic acids and related structures have known
applications and biological effects, which can guide future research.

Role in Pharmaceutical Synthesis

lodinated aromatic compounds are valuable intermediates in pharmaceutical synthesis. For
instance, 4-iodobenzoic acid is a key building block in the synthesis of anti-inflammatory drugs
and anti-cancer agents, primarily due to its utility in cross-coupling reactions like Suzuki and
Heck couplings.[6] This suggests that 3,4-diiodobenzoic acid could also serve as a versatile
precursor for creating complex molecular architectures in drug discovery.

Comparison with 3,4-Dihydroxybenzoic Acid

In contrast to the limited data on the di-iodo derivative, the related compound 3,4-
dihydroxybenzoic acid (protocatechuic acid) has been extensively studied. It exhibits a range of
biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[5]
[7][8] Derivatives of 3,4-dihydroxybenzoic acid have also been synthesized and evaluated as
antioxidants, metal chelating agents, and acetylcholinesterase inhibitors.[9] While the presence
of iodine atoms instead of hydroxyl groups would significantly alter the electronic and steric
properties of the molecule, the shared 3,4-disubstituted benzoic acid scaffold suggests that 3,4-
diiodobenzoic acid could be explored for novel biological activities.
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Potential areas of application and research for 3,4-diiodobenzoic acid.

Conclusion

3,4-Diiodobenzoic acid is a well-defined chemical entity with established physical properties.
While detailed experimental protocols and biological studies specifically focused on this
compound are not abundant in the public domain, its structural similarity to other synthetically
useful and biologically active benzoic acid derivatives suggests it holds potential for future
research. This guide provides a foundational understanding of its properties and outlines
general methodologies for its synthesis and characterization. It is hoped that this information
will serve as a valuable resource for researchers and professionals in the fields of chemistry
and drug development, encouraging further exploration into the properties and applications of
3,4-diiodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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